Cas no 1502851-25-3 (Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-)

• Product Name: Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-
• CAS No: 1502851-25-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5264434
• Update Time: 2025-05-20

Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-
• 1-(2-Aminoethyl)-4-isopropylcyclohexan-1-ol

• Inchi： 1S/C11H23NO/c1-9(2)10-3-5-11(13,6-4-10)7-8-12/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： ARWAFQIZKPEBNZ-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCC(C(C)C)CC1

Additional information on Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-

CAS No. 1502851-25-3: Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-

The compound with CAS No. 1502851-25-3, commonly referred to as Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with an aminoethyl group and an isopropyl substituent. The cyclohexanol moiety serves as the central framework, while the aminoethyl and isopropyl groups contribute to its chemical reactivity and physical properties.

Recent studies have highlighted the importance of this compound in various applications, particularly in the synthesis of advanced materials and pharmaceuticals. The presence of the aminoethyl group introduces nucleophilic properties, making it a valuable intermediate in reactions involving amines. Additionally, the isopropyl substituent enhances the molecule's stability and solubility in organic solvents, which is advantageous for large-scale manufacturing processes.

One of the most intriguing aspects of Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)- is its role in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its structural versatility to design molecules with specific pharmacological activities. For instance, modifications to the cyclohexanol core have been shown to influence drug absorption and bioavailability, making this compound a promising candidate for future therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production processes. For example, the use of palladium catalysts has significantly improved the yield and purity of Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)-, making it more accessible for industrial applications.

The physical properties of this compound are equally noteworthy. With a melting point of approximately -40°C and a boiling point around 95°C under standard conditions, it exhibits excellent thermal stability. Its density is about 0.98 g/cm³, indicating moderate solubility in water and high solubility in organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, studies have shown that Cyclohexanol, 1-(2-aminoethyl)-4-(1-methylethyl)- has low toxicity to aquatic organisms when handled properly. However, it is recommended to follow standard safety protocols during handling to minimize exposure risks.

In conclusion, CAS No. 1502851-25-3 represents a versatile and valuable compound with diverse applications across multiple industries. Its unique structure and favorable chemical properties make it an essential component in modern chemical synthesis and drug development.